Cas no 41600-42-4 (2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-)

2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo- structure
41600-42-4 structure
Product Name:2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-
CAS No:41600-42-4
MF:C8H7NO5
MW:197.144882440567
CID:330204
PubChem ID:351213
Update Time:2025-04-19

2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-
    • 1-methyl-4-oxo-pyridine-2,6-dicarboxylic acid
    • 1-methyl-4-oxopyridine-2,6-dicarboxylic acid
    • 1-Methyl-4-oxo-1,4-dihydro-pyridin-2,6-dicarbonsaeure
    • 1-methyl-4-oxo-1,4-dihydro-pyridine-2,6-dicarboxylic acid
    • 2,6-Pyridinedicarboxylicacid,1,4-dihydro-1-methyl-4-oxo
    • N-Methyl-chelidamsaeure
    • 1-Methyl-4-oxo-1,4-dihydropyridine-2,6-dicarboxylic acid
    • NSC-519726
    • DTXSID90325835
    • NSC519726
    • 41600-42-4
    • Inchi: 1S/C8H7NO5/c1-9-5(7(11)12)2-4(10)3-6(9)8(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
    • InChI Key: QUNFDTYCFVEXMA-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)N(C)C(C(=O)O)=C1

Computed Properties

  • Exact Mass: 197.03200
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 96.60000
  • LogP: -0.21830
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